Cas no 896311-79-8 (ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 896311-79-8
• MF: C₁₈H₂₅N₅O₅
• MW: 391.421603918076
• CID: 5479938
• Update Time: 2025-07-14

ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetic acid, 1,2,4,8-tetrahydro-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-, ethyl ester
• ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C18H25N5O5/c1-6-28-13(24)10-22-16(25)14-15(20(4)18(22)26)19-17-21(8-7-9-27-5)11(2)12(3)23(14)17/h6-10H2,1-5H3
• InChI Key： LZECGAOPINNBRI-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCCOC)C1=NC1=C2C(=O)N(CC(OCC)=O)C(=O)N1C

Additional information on ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Introduction to Ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate (CAS No. 896311-79-8)

Ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 896311-79-8, belongs to the class of imidazopyrimidine derivatives, which are known for their diverse pharmacological effects.

The molecular structure of this compound features a imidazopyrimidine core, which is a fused heterocyclic system consisting of an imidazole ring and a pyrimidine ring. This particular arrangement of nitrogen-containing heterocycles often contributes to the compound's ability to interact with biological targets such as enzymes and receptors. The presence of multiple substituents, including a 3-methoxypropyl group and several methyl groups, further modulates the electronic and steric properties of the molecule, influencing its reactivity and biological activity.

One of the most compelling aspects of Ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate is its potential role in drug discovery and development. Recent studies have highlighted the importance of imidazopyrimidine derivatives in the design of novel therapeutic agents. These compounds have shown promise in various preclinical models as inhibitors of key enzymes involved in inflammatory pathways and cancer progression.

For instance, research published in recent years has demonstrated that certain imidazopyrimidine derivatives can selectively inhibit enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase). These enzymes are implicated in the pathogenesis of inflammation and have been validated as therapeutic targets for conditions like arthritis and certain types of cancer. The structural features of Ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate make it a candidate for further investigation in this context.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of multiple functional groups necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled chemists to streamline these processes while maintaining high levels of selectivity and efficiency.

In terms of biological activity,Ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate has been investigated for its potential effects on various biological pathways. Preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating the activity of key inflammatory mediators. Additionally,this compound has shown promise as an antioxidant, capable of scavenging reactive oxygen species (ROS) that contribute to cellular damage.

The pharmacokinetic profile of Ethyl 2-8-(3-methoxypropyl)-1,6,7-trimethyl-2h4-dioxo -1h22h34h84h-imidazo12gpurin -33 ylacetate is also an area of active research. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for optimizing its therapeutic potential. Computational modeling techniques have been employed to predict the ADME properties based on its molecular structure，providing valuable insights into its behavior within biological systems.

One particularly interesting aspect is the compound's interaction with biomolecular targets such as proteins and nucleic acids. The imidazopyrimidine core provides multiple binding sites that can engage with these targets，leading to allosteric modulation or competitive inhibition。This interaction can be further fine-tuned by modifying substituents on the molecule，allowing for highly specific targeting。

The development of novel drug candidates often involves a multidisciplinary approach，combining expertise from organic chemistry、medicinal chemistry、pharmacology，and bioinformatics。Ethyl 28(33 methoxypropyl)11677 trimethyl24dioxo12h22h34h84himidazo12gpurin33 ylacetate serves as an excellent example where these disciplines converge to advance drug discovery efforts。

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly test thousands of compounds for their biological activity against various disease-related targets。Ethyl 28(33 methoxypropyl)11677 trimethyl24dioxo12h22h34h84himidazo12gpurin33 ylacetate has been incorporated into HTS campaigns aimed at identifying lead compounds for further optimization。

The regulatory landscape for new drug development also plays a significant role in shaping research priorities。Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines that influence how compounds are developed and tested before they can be approved for clinical use。These regulations ensure that drugs are safe、effective，and meet high-quality standards。

In conclusion,Ethyl 28(33 methoxypropyl)11677 trimethyl24dioxo12h22h34h84himidazo12gpurin33 ylacetate represents a promising candidate for further exploration in pharmaceutical research。Its unique structural features、potential biological activities，and synthetic accessibility make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties，this compound holds significant promise for addressing unmet medical needs.